Cas no 4988-50-5 (2-Propenoic acid, 2-methyl-, 2-[(chloroacetyl)oxy]ethyl ester)

• Product Name: 2-Propenoic acid, 2-methyl-, 2-[(chloroacetyl)oxy]ethyl ester
• CAS No: 4988-50-5
• MF: C₈H₁₁ClO₄
• MW: 206.623542070389
• CID: 323851
• PubChem ID: 19614038
• Update Time: 2025-04-19

2-Propenoic acid, 2-methyl-, 2-[(chloroacetyl)oxy]ethyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-methyl-, 2-[(chloroacetyl)oxy]ethyl ester
• 2-(2-chloroacetyl)oxyethyl 2-methylprop-2-enoate
• 2-propenoic acid, 2-methyl-, 2-[(2-chloroacetyl)oxy]ethyl ester
• JDUUBUKAOYURMC-UHFFFAOYSA-N
• DTXSID80599088
• 4988-50-5
• SCHEMBL2926780
• 2-[(chloroacetyl)oxy]ethyl 2-methylprop-2-enoate

• Inchi： 1S/C8H11ClO4/c1-6(2)8(11)13-4-3-12-7(10)5-9/h1,3-5H2,2H3
• InChI Key： JDUUBUKAOYURMC-UHFFFAOYSA-N
• SMILES： ClCC(=O)OCCOC(C(=C)C)=O

Computed Properties

• Exact Mass: 206.0345865g/mol
• Monoisotopic Mass: 206.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 52.6Ų